2-(2-(1H-pyrrol-1-yl)thiazol-4-yl)-N-(4-sulfamoylphenethyl)acetamide

• IUPAC Name: 2-(2-pyrrol-1-yl-1,3-thiazol-4-yl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C17H18N4O3S2/c18-26(23,24)15-5-3-13(4-6-15)7-8-19-16(22)11-14-12-25-17(20-14)21-9-1-2-10-21/h1-6,9-10,12H,7-8,11H2,(H,19,22)(H2,18,23,24)
• InChI Key: LJZYAFALKPSXRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=NC(=CS2)CC(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C17H18N4O3S2
• Molecular Weight: 390.5 g/mol

Description

2-(2-(1H-pyrrol-1-yl)thiazol-4-yl)-N-(4-sulfamoylphenethyl)acetamide, also known as PTA or PTA-269, is a small molecule inhibitor that has been developed for cancer treatment. This molecule has shown promising results in preclinical studies and has the potential to become a valuable addition to the arsenal of anticancer drugs.

Scientific Research Applications

Antitumor Applications

Acetamide derivatives have shown significant promise in antitumor research. For instance, novel antitumor acetamide, pyrrole, pyrrolopyrimidine, and other derivatives were synthesized to evaluate their antitumor activity, with some compounds outperforming the reference drug doxorubicin in effectiveness (Alqasoumi et al., 2009). Additionally, the synthesis and antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been investigated, highlighting the potential of these compounds in cancer treatment (Albratty et al., 2017).

Antimicrobial Applications

The development of new antimicrobial agents is crucial in combating resistant strains of bacteria and fungi. Research into novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety has shown promising antimicrobial properties (Darwish et al., 2014). These compounds were synthesized with a sulfamoyl moiety, suitable for antimicrobial application, displaying significant antibacterial and antifungal activities.

Insecticidal Applications

The synthesis of innovative heterocycles incorporating a thiadiazole moiety and their assessment as insecticidal agents against the cotton leafworm, Spodoptera littoralis, reveal the potential of acetamide derivatives in pest control (Fadda et al., 2017).

Synthesis of Novel Heterocyclic Compounds

Acetamide derivatives are pivotal in the synthesis of a wide range of heterocyclic compounds with potential biological activities. The preparation of amidomethane sulfonyl-linked bis heterocycles and their evaluation for antioxidant activity demonstrate the versatility and importance of these compounds in medicinal chemistry (Talapuru et al., 2014).